Cas no 51944-67-3 ((e)-n-benzylbut-2-enamide)

• Product Name: (e)-n-benzylbut-2-enamide
• CAS No: 51944-67-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1575385
• PubChem ID: 2313079
• Update Time: 2025-04-21

(e)-n-benzylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (e)-n-benzylbut-2-enamide
• 2-Butenamide, N-(phenylmethyl)-
• ZINC03176896
• AC1M4Q4E
• SureCN2024199
• 2-Butenamide,N-(phenylmethyl)-
• HMS1749C06
• (E)-N-benzyl-but-2-enoic acid amide
• AKOS001024078
• 2-Butenamide, N-(phenylmethyl)-; ZINC03176896; AC1M4Q4E; SureCN2024199; 2-Butenamide,N-(phenylmethyl)-; HMS1749C06; (E)-N-benzyl-but-2-enoic acid amide; AKOS001024078;
• (2E)-N-benzylbut-2-enamide
• SCHEMBL2024199
• SCHEMBL2024201
• Z27749594
• QLDAZEKDPMBLOR-QHHAFSJGSA-N
• N-Benzylcrotonamide
• 51944-67-3

• Inchi： 1S/C11H13NO/c1-2-6-11(13)12-9-10-7-4-3-5-8-10/h2-8H,9H2,1H3,(H,12,13)/b6-2+
• InChI Key： QLDAZEKDPMBLOR-QHHAFSJGSA-N
• SMILES： O=C(/C=C/C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.022
• Boiling Point: 363.5°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.535
• PSA: 29.1
• LogP: 2.71920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines